N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H18N4O3S/c29-21-12-13-22(30)28(21)18-10-8-16(9-11-18)23(31)27(15-17-5-3-4-14-25-17)24-26-19-6-1-2-7-20(19)32-24/h1-11,14H,12-13,15H2
• InChI Key: RTYNPJQANSDNEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)N(CC3=CC=CC=N3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H18N4O3S
• Molecular Weight: 442.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H18N4O3S and its molecular weight is 442.49. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

VEGFR-2 Kinase Inhibition

Research by Borzilleri et al. (2006) identified analogs of N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. This enzyme plays a critical role in angiogenesis, and its inhibition can be significant in cancer research, particularly in lung and colon carcinoma models (Borzilleri et al., 2006).

Ni-Catalyzed Cross-Coupling Reactions

Melzig et al. (2010) demonstrated the use of thiomethyl-substituted N-heterocycles, similar in structure to N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide, in nickel-catalyzed cross-coupling reactions. These reactions are valuable in the synthesis of complex organic molecules, indicating potential utility in pharmaceutical and materials chemistry (Melzig, Metzger, & Knochel, 2010).

Electrochromic Polymer Development

Research by Ming et al. (2015) focused on thiadiazolo[3,4-c]pyridine, an analog of benzothiadiazole, as a novel electron acceptor in donor-acceptor-type electrochromic polymers. The study suggests that similar N-heterocyclic compounds, like N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide, could be explored for developing advanced electrochromic materials with unique properties (Ming et al., 2015).

Antibacterial and Antifungal Activities

Patel and Patel (2015) synthesized heterocyclic compounds structurally related to N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide and evaluated their antibacterial and antifungal activities. These findings imply potential applications in the development of new antimicrobial agents (Patel & Patel, 2015).

Cytotoxicity Studies

Adhami et al. (2014) investigated the cytotoxicity of N-(pyridine-2-ylcarbamothioyl)benzamide derivatives and their copper(II) complexes against various human cancer cell lines. This research highlights the potential of N-(benzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)benzamide derivatives in cancer treatment (Adhami et al., 2014).